Cas no 81043-56-3 (Metrenperone)

• Product Name: Metrenperone
• CAS No: 81043-56-3
• MF: C₂₄H₂₆FN₃O₂
• MW: 407.48054933548
• CID: 877227
• PubChem ID: 72005
• Update Time: 2025-04-19

Metrenperone Chemical and Physical Properties

Names and Identifiers

• Metrenperone
• 3-[2-[4-(4-fluorobenzoyl)-1-piperidyl]ethyl]-2,7-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-[2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl]-2,7-dimethylpyrido[1,2-a]pyrimidin-4-one
• Metrenperona
• Metrenperonum
• Sinomedol
• Metrenperone [USAN:INN:BAN]
• SCHEMBL2109868
• Metrenperonum [INN-Latin]
• 3-(2-(4-(p-Fluorobenzoyl)piperidino)ethyl)-2,7-dimethyl-4H-pyrido(1,2-a)pyrimidin-4-one
• DTXSID20230867
• EINECS 279-678-7
• 81043-56-3
• CAS_72005
• CHEMBL2104852
• 3-(2-(4-(4-Fluorobenzoyl)-1-piperidyl)ethyl)-2,7-dimethyl-4H-pyrido(1,2-a)pyrimidin-4-one
• Metrenperone (USAN/INN)
• FT-0672391
• W1O4FV809G
• BDBM82382
• R 50970
• R-50970
• Metrenperona [INN-Spanish]
• NS00060430
• R-50 970
• 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-(4-fluorobenzoyl)-1-piperidinyl)ethyl)-2,7-dimethyl-
• UNII-W1O4FV809G
• D05015
• Q27292195
• R 50 970
• METRENPERONE [INN]
• NSC_72005
• AKOS040747160
• METRENPERONE [USAN]
• 3-(2-(4-(4-fluorobenzoyl)piperidin-1-yl)ethyl)-2,7-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
• HY-121311
• AXQRPYKSPHUOGZ-UHFFFAOYSA-N
• CS-0081411
• DB-228505

• Inchi： 1S/C24H26FN3O2/c1-16-3-8-22-26-17(2)21(24(30)28(22)15-16)11-14-27-12-9-19(10-13-27)23(29)18-4-6-20(25)7-5-18/h3-8,15,19H,9-14H2,1-2H3
• InChI Key： AXQRPYKSPHUOGZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1CCN(CCC2C(N3C=C(C)C=CC3=NC=2C)=O)CC1)=O

Computed Properties

• Exact Mass: 407.20100
• Monoisotopic Mass: 407.20090524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 165-170°C
• Boiling Point: 561.5±60.0 °C at 760 mmHg
• Flash Point: 293.4±32.9 °C
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• PSA: 54.68000
• LogP: 3.52570
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Metrenperone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones